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Compound of Interest

Compound Name: 3-Bromo-4-methyl-1H-pyrazole

CAS No.: 5932-20-7

Cat. No.: B1287650

Get Quote

3-Bromo-4-methyl-1H-pyrazole (CAS No. 5932-20-7) is a halogenated heterocyclic

compound.[1][2] Its chemical structure and properties necessitate careful handling due to its

inherent hazards. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear summary of its risks.

Table 1: GHS Hazard Classification for 3-Bromo-4-methyl-1H-pyrazole

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if
swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Source: PubChem CID 21680102[1]

These classifications are the primary drivers for the stringent personal protective equipment

(PPE) and handling protocols that follow. The presence of a bromine atom categorizes this

compound as a halogenated organic compound, which has significant implications for its

ultimate disposal pathway under environmental regulations.[3]

Personal Protective Equipment (PPE): A Non-
Negotiable Barrier
Before handling 3-Bromo-4-methyl-1H-pyrazole in any capacity—from weighing to disposal—

a robust PPE protocol is essential. The goal is to create a complete barrier between the

researcher and the chemical, mitigating the risks of skin, eye, and respiratory exposure.[4][5]

Table 2: Required PPE for Handling 3-Bromo-4-methyl-1H-pyrazole

Protection Type Specification Rationale

Eye/Face Protection

ANSI Z87-certified safety
glasses with side shields
or, preferably, chemical
safety goggles.[6] A face
shield should be used if
there is a splash hazard.

Protects against eye
irritation from dust or
splashes.[1]

Hand Protection

Chemical-resistant nitrile

rubber gloves.[6] Gloves must

be inspected before use and

disposed of after handling or if

contaminated.[7]

Prevents skin contact, which

can cause irritation.[1]

Body Protection

A long-sleeved laboratory coat.

[6] For larger quantities or

significant spill risk, a

chemical-resistant apron or

coveralls (e.g., Tychem) is

recommended.[8]

Protects skin and personal

clothing from contamination.
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| Respiratory Protection | Handling should occur in a well-ventilated area, preferably within a

certified chemical fume hood.[9][10] If dust may be generated and a fume hood is not available,

a NIOSH-approved particulate respirator is required.[9][11] | Mitigates the risk of respiratory

tract irritation from inhaling the powdered compound.[1] |

Spill and Emergency Procedures: Rapid and
Controlled Response
Accidental spills must be managed promptly and safely to prevent exposure and environmental

contamination. The primary goal when cleaning a powdered chemical spill is to avoid

generating airborne dust.[12][13]

Step-by-Step Spill Cleanup Protocol
Evacuate and Secure the Area: Immediately alert others in the vicinity. Restrict access to the

spill area.[14]

Don Appropriate PPE: Before attempting cleanup, don all PPE as outlined in Table 2,

including respiratory protection.

Contain the Spill: Gently cover the spill with a material that can be wetted, such as absorbent

pads.[12] For larger spills, you can create a dike around the perimeter with an inert

absorbent like sand or vermiculite to prevent it from spreading.[13]

Clean Up the Material:

Method A (Preferred): Gently mist the spilled powder with a small amount of water or an

inert solvent (like isopropanol) to wet it down. This minimizes dust generation.[12][15]

Carefully sweep the wetted material into a dustpan.[12]

Transfer the material into a clearly labeled, sealable hazardous waste container (e.g., a

heavy-duty plastic bag or a dedicated waste drum).[13][15]

Decontaminate the Area: Wipe the spill area with a wet paper towel or absorbent pad. Place

all used cleaning materials into the same hazardous waste container.[15]
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Package for Disposal: Seal the waste container. For bags, double-bagging is recommended.

[13] Attach a hazardous waste label detailing the contents ("3-Bromo-4-methyl-1H-pyrazole
spill debris") and the date.

Seek Assistance: For large or unmanageable spills, evacuate the area and contact your

institution's Environmental Health & Safety (EHS) office immediately.[14]

Waste Characterization and Disposal Pathway
Proper disposal begins with correct waste characterization. As a halogenated organic

compound, 3-Bromo-4-methyl-1H-pyrazole is considered a hazardous waste. It is crucial to

segregate this waste from non-hazardous and other types of chemical waste to ensure it is

managed by a licensed hazardous waste contractor.

Prohibited Disposal Methods
DO NOT dispose of this chemical down the drain. It must be prevented from entering

waterways or sewer systems.[10][11]

DO NOT dispose of this chemical in the regular trash.

DO NOT attempt to neutralize or chemically treat the waste unless you are operating under a

specific, EHS-approved protocol.

Approved Disposal Method: High-Temperature
Incineration
The recommended and most environmentally sound disposal method for brominated organic

compounds is controlled incineration in a licensed hazardous waste facility.[16]

Causality: High-temperature incineration (typically >850°C) with sufficient residence time

ensures the complete destruction of the organic molecule.[17][18] The process is designed

to break the carbon-bromine bonds. Modern incineration facilities are equipped with

advanced flue gas cleaning systems ("scrubbers") that neutralize and remove the resulting

hydrogen bromide (HBr) and prevent the formation of harmful byproducts like

polybrominated dioxins and furans.[16][17][18]
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Land Disposal Restrictions
The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA) prohibits the land disposal of untreated hazardous wastes, including

many halogenated organic compounds.[19][20] This compound must be treated—with

incineration being the primary method—to meet specific standards before any resulting residue

could be considered for landfilling in a designated hazardous waste landfill.[19][21][22]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-4-methyl-1H-pyrazole waste.
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Caption: Decision workflow for the disposal of 3-Bromo-4-methyl-1H-pyrazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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